N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide

• IUPAC Name: N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide
• InChI: InChI=1S/C16H22N2O/c1-12-3-2-4-13(11-12)16(19)17-14-7-9-18(10-8-14)15-5-6-15/h2-4,11,14-15H,5-10H2,1H3,(H,17,19)
• InChI Key: WQJVPMKUBLQEEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2CCN(CC2)C3CC3
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is known to have a unique mechanism of action, which makes it an attractive target for further research.

Mechanism of Action

The mechanism of action of N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide involves the inhibition of the reuptake of dopamine and norepinephrine. The compound binds to the dopamine and norepinephrine transporters, preventing the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter concentration leads to an increase in neuronal activity, which is responsible for the compound's therapeutic effects.
Biochemical and Physiological Effects:
N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide has several biochemical and physiological effects. The compound has been shown to increase dopamine and norepinephrine levels in the brain, leading to an increase in neuronal activity. This increase in neuronal activity is responsible for the compound's therapeutic effects, including its potential use in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide in lab experiments is its well-established synthesis method. The compound is also relatively stable, making it easy to handle and store. However, one of the limitations of using N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide in lab experiments is its potential toxicity. The compound has been shown to have toxic effects on certain cell types, which may limit its use in some experiments.

Future Directions

There are several future directions for the research of N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide. One possible direction is the further study of the compound's potential use in the treatment of various diseases, including Parkinson's disease, Alzheimer's disease, and schizophrenia. Another possible direction is the study of the compound's potential use as an analgesic and anti-inflammatory agent. Additionally, the development of new synthesis methods for N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide may lead to the discovery of new analogs with improved therapeutic properties.
Conclusion:
N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has a unique mechanism of action and has been studied for its potential use in the treatment of various diseases, including Parkinson's disease, Alzheimer's disease, and schizophrenia. There are several future directions for the research of N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide, including the further study of its potential therapeutic applications and the development of new synthesis methods.

Synthesis Methods

The synthesis of N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide involves the reaction of 3-methylbenzoic acid with thionyl chloride to form 3-methylbenzoyl chloride. The resulting compound is then reacted with 1-cyclopropylpiperidine to form N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide. The synthesis method of N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide is well-established and has been used in various scientific research studies.

Scientific Research Applications

N-(1-cyclopropylpiperidin-4-yl)-3-methylbenzamide has several potential applications in scientific research. The compound has been studied for its potential use in the treatment of various diseases, including Parkinson's disease, Alzheimer's disease, and schizophrenia. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.